Cas no 2171929-09-0 (3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid)

• Product Name: 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid
• CAS No: 2171929-09-0
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5846292
• PubChem ID: 165571591
• Update Time: 2025-06-08

3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid
• 3-[N-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]propanoic acid
• 2171929-09-0
• EN300-1562866

• Inchi： 1S/C25H26F2N2O5/c26-24(27)21(13-22(30)29(15-9-10-15)12-11-23(31)32)28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,24H,9-14H2,(H,28,33)(H,31,32)
• InChI Key： LFAJCBXTHPKKPU-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CCC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid

Introduction to 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic Acid (CAS No. 2171929-09-0)

3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 2171929-09-0, belongs to a class of molecules that exhibit promising properties for drug development, particularly in the areas of enzyme inhibition and molecular recognition.

The molecular structure of 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid incorporates several key functional groups that contribute to its biological activity. The presence of a cyclopropyl moiety at the N-position enhances the compound's binding affinity to target proteins, while the fluorenylmethoxycarbonyl (Fmoc) group serves as a protecting group in peptide synthesis, indicating potential applications in medicinal chemistry. Additionally, the amide and carboxylic acid functionalities provide opportunities for further derivatization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have shown that the structural features of 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid make it a viable candidate for inhibiting enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in inflammation and pain.

In addition to its potential as an anti-inflammatory agent, 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid has been investigated for its antimicrobial properties. The fluoro substituents in its structure contribute to its stability and resistance to degradation by microbial enzymes, making it an attractive candidate for developing novel antimicrobial agents. Furthermore, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure compounds with enhanced selectivity and reduced side effects.

The synthesis of 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the complex framework of this molecule. These methods not only ensure high yields but also allow for the introduction of specific functional groups that are critical for biological activity.

The pharmacokinetic properties of this compound are also of great interest. Studies have demonstrated that modifications in its structure can significantly influence its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers can enhance the bioavailability and therapeutic efficacy of 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid, making it a more effective candidate for clinical applications.

Ethical considerations are paramount in the development of new pharmaceuticals. The synthesis and use of 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid must adhere to stringent regulatory guidelines to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into safe and effective treatments for patients worldwide.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating various diseases by targeting specific biological pathways. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, scientists can accelerate the development process and identify new therapeutic applications for 3-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid.